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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a comprehensive technical overview of the discovery, mechanism of

action, and preclinical development of (Rac)-P1D-34, a novel, first-in-class covalent

proteolysis-targeting chimera (PROTAC) designed to induce the degradation of Peptidyl-prolyl

cis/trans isomerase NIMA-interacting 1 (Pin1). Pin1 is a critical enzyme in cellular signaling and

is frequently overexpressed in various human cancers, making it a compelling therapeutic

target.[1][2][3][4][5] This document summarizes key quantitative data, details relevant

experimental protocols, and visualizes the underlying biological pathways and experimental

workflows.

Discovery and Development Timeline
The discovery of (Rac)-P1D-34 was first publicly disclosed in a 2024 publication in the journal

Chemical Science.[2][4][5] The research was conducted by a collaborative team of scientists

from several institutions, including the School of Pharmaceutical Science and Technology at

Hangzhou Institute for Advanced Study, the University of Chinese Academy of Sciences, and

the State Key Laboratory of Drug Research at the Shanghai Institute of Materia Medica.[2][5]
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The development of (Rac)-P1D-34 represents a significant advancement in the pursuit of

therapeutically targeting Pin1. Previous efforts to develop Pin1 inhibitors showed limited

efficacy in blocking the protein's function entirely.[1][2][3][4] The development of a PROTAC

degrader aimed to overcome this limitation by inducing the complete removal of the Pin1

protein from the cell.

Conceptual Timeline of (Rac)-P1D-34 Development:
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Preclinical Evaluation Phase (Published 2024)

Target Identification
(Pin1 as an oncogenic protein)
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Mechanism of Action Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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